Cas no 121-98-2 (Methyl 4-methoxybenzoate)
Methyl 4-methoxybenzoate is an organic ester compound with the molecular formula C9H10O3. It is commonly used as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and fine chemicals. The compound features a methoxy-substituted aromatic ring, which enhances its reactivity in electrophilic substitution reactions. Its stability under standard conditions and relatively low volatility make it suitable for laboratory and industrial applications. Methyl 4-methoxybenzoate is also valued for its role as a precursor in the synthesis of more complex molecules, owing to its well-defined chemical properties and compatibility with various reaction conditions.
Methyl 4-methoxybenzoate structure
Product Name:Methyl 4-methoxybenzoate
CAS No:121-98-2
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00008437
CID:36021
PubChem ID:8499
Update Time:2025-05-28
Methyl 4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-methoxybenzoate
- Methyl para-anisate
- Methyl anisate
- Methyl p-Anisate
- 4-Methoxybenzoic acid methyl ester
- Methyl 4-Methoxybenz
- Methyl-p-Methoxy Benzoate
- 4-METHOXYL BENZOIC ACID METHYL ESTER
- ANISIC ACID METHYL ESTER
- BENZOIC ACID,4-METHOXY-, METHYL ESTER
- METHYL 4-METHOXYBENZOATE (METHYL P-ANISATE)
- METHYL P-ANISATE (METHYL P-METHOXYBENZOATE)
- METHYL P-METHOXYBENZOATE
- METHYL-4-METHOXYBENZOATE
- METHYL-P-ANISATE
- p-Anisic
- p-Anisic Acid Methyl Ester
- FEMA 2679
- Methyl-p-anisat
- METHYL 4-ANISATE
- PARA-METHYLANISATE
- RARECHEM AL BF 0083
- Methyl anisate,99%
- METHYL P-ANISATE 99+%
- p-Anisic acid, methyl ester
- Benzoic acid, 4-methoxy-, methyl ester
- p-Methoxybenzoic acid methyl ester
- Benzoic acid, p-methoxy-, methyl ester
- FEMA No. 2679
- 4-methoxy methylbenzoate
- DDIZAANNODHTRB-UHFFFAOYSA-N
- 2M
-
- MDL： MFCD00008437
- Inchi： 1S/C9H10O3/c1-11-8-5-3-7(4-6-8)9(10)12-2/h3-6H,1-2H3
- InChI Key： DDIZAANNODHTRB-UHFFFAOYSA-N
- SMILES： COC(C1C=CC(OC)=CC=1)=O
- BRN： 2208571
Computed Properties
- Exact Mass: 166.06300
- Monoisotopic Mass: 166.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5
Experimental Properties
- Color/Form: White powder
- Density: 1.1708 (rough estimate)
- Melting Point: 47.0 to 51.0 deg-C
- Boiling Point: 255°C(lit.)
- Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
- Refractive Index: 1.5224 (estimate)
- PSA: 35.53000
- LogP: 1.48180
- FEMA: 2679
Methyl 4-methoxybenzoate Security Information
- Signal Word：Danger
- Hazard Statement： H302; H315; H317; H319; H334; H335
- Warning Statement： P261; P264; P270; P271; P272; P280; P285; P301+P312; P302+P352; P304+P340; P305+P351+P338; P321; P330; P333+P313; P337+P313; P342+P311; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S22-S24/25
- RTECS：BZ4925000
-
Hazardous Material Identification：
- Safety Term：S24/25
- Packing Group：III
- Packing Group：III
- Risk Phrases：R36/37/38
- TSCA：Yes
- Storage Condition：Store at room temperature
Methyl 4-methoxybenzoate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl 4-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 253146-25G |
Methyl 4-methoxybenzoate |
121-98-2 | 25g |
¥227.42 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 253146-100G |
Methyl 4-methoxybenzoate |
121-98-2 | 100g |
¥465.58 | 2023-12-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M813944-500g |
Methyl p-anisate |
121-98-2 | 99% | 500g |
948.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W267902-SAMPLE-K |
Methyl 4-methoxybenzoate |
121-98-2 | ≥99%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W267902-250G-K |
Methyl 4-methoxybenzoate |
121-98-2 | ≥99%, FG | 250G |
1602.93 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W267902-1KG-K |
Methyl 4-methoxybenzoate |
121-98-2 | ≥99%, FG | 1KG |
3897.26 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W267902-5KG-K |
Methyl 4-methoxybenzoate |
121-98-2 | ≥99%, FG | 5KG |
19118.96 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-SI648-25g |
Methyl 4-methoxybenzoate |
121-98-2 | 97% | 25g |
￥102.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-SI648-5g |
Methyl 4-methoxybenzoate |
121-98-2 | 97% | 5g |
￥46.0 | 2022-05-30 | |
| TRC | M322045-10g |
Methyl 4-Methoxybenzoate |
121-98-2 | 10g |
$ 51.00 | 2023-09-07 |
Methyl 4-methoxybenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:121-98-2)Methyl 4-methoxybenzoate
Order Number:A804820
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:43
Price ($):176.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:121-98-2)Methyl p-methoxybenzoate
Order Number:LE4731
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Methyl 4-methoxybenzoate Related Literature
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1. Rapid detection of Mycobacterium tuberculosis cultures by direct ambient corona discharge ionization mass spectrometry of volatile metabolitesKonstantin Chingin,Juchao Liang,Yanling Liu,Linfei Chen,Xiaoping Wu,Longhua Hu,Yongzhong Ouyang RSC Adv. 2016 6 59749
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Ya-Juan Qin,Man Xing,Ya-Liang Zhang,Jigar A. Makawana,Ai-Qin Jiang,Hai-Liang Zhu RSC Adv. 2014 4 52702
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Niko S. Radulovi?,Dragan B. Zlatkovi?,Pavle J. Randjelovi?,Nikola M. Stojanovi?,Sla?ana B. Novakovi?,Hashem Akhlaghi Food Funct. 2013 4 1751
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4. Studies on the successive anodic methoxylation of some ring-substituted phenylacetic acidsB. Wladislaw,H. Viertler J. Chem. Soc. B 1968 576
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Sjoerd Slagman,Jorge Escorihuela,Han Zuilhof,Maurice C. R. Franssen RSC Adv. 2016 6 99367
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- Natural Products and Extracts Flavors and Fragrances
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- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
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